Cas no 922679-48-9 (N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide
• CAS No: 922679-48-9
• MF: C₂₇H₂₀ClN₃OS
• MW: 469.985203742981
• CID: 6057339
• PubChem ID: 40983572
• Update Time: 2025-07-02

N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-ylmethyl)acetamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-[(pyridin-3-yl)methyl]acetamide
• AKOS024655715
• 922679-48-9
• N-(4-chlorobenzo[d]thiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-ylmethyl)acetamide
• F2515-1473

• Inchi： 1S/C27H20ClN3OS/c28-22-14-7-15-23-25(22)30-27(33-23)31(18-19-9-8-16-29-17-19)26(32)24(20-10-3-1-4-11-20)21-12-5-2-6-13-21/h1-17,24H,18H2
• InChI Key： VFVSHGFUZMYSFU-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(Cl)C=CC=C2S1)CC1=CC=CN=C1)(=O)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 469.1015611g/mol
• Monoisotopic Mass: 469.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 74.3Ų

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide

Professional Introduction to N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide (CAS No. 922679-48-9)

N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 922679-48-9, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups, including a benzothiazole core, a chloro substituent, and a pyridine moiety. These components are strategically positioned to interact with biological targets in a manner that could elicit therapeutic effects. The benzothiazole scaffold is particularly noteworthy, as it is a well-documented pharmacophore found in numerous bioactive molecules. Its presence in this compound suggests potential interactions with enzymes and receptors involved in various physiological pathways.

In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophoric elements to enhance their biological activity and selectivity. The combination of a benzothiazole ring with a pyridine group in N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide creates a unique chemical entity that may exhibit properties not achievable with individual components alone. This synergistic effect is particularly relevant in the context of multitarget drug design, where compounds capable of modulating multiple biological pathways simultaneously are highly sought after.

The 4-chloro substituent on the benzothiazole ring is another critical feature of this compound. Chloro substituents are frequently incorporated into pharmaceutical molecules due to their ability to enhance metabolic stability and binding affinity. The presence of this group in the correct position can significantly influence the compound's pharmacokinetic profile and overall efficacy. Furthermore, the pyridin-3-yl moiety adds another layer of complexity, potentially allowing for interactions with specific amino acid residues in protein targets. This dual interaction mechanism could lead to increased potency and selectivity compared to simpler analogs.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide presents unique challenges due to its complex architecture. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient assembly of heterocyclic systems like benzothiazole derivatives. These methods allow for the introduction of various functional groups at specific positions within the molecule, facilitating the creation of highly tailored compounds.

The potential biological activities of N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide are currently under investigation by several research groups. Preliminary studies suggest that this compound may exhibit properties relevant to several therapeutic areas. For instance, its structural features could make it a viable candidate for inhibiting enzymes involved in inflammatory pathways or for modulating neurotransmitter receptors. Additionally, the combination of a benzothiazole and pyridine moiety may confer antiviral or anticancer properties by interfering with key cellular processes.

In the realm of drug discovery, computational modeling plays an increasingly important role in predicting the biological activity of novel compounds. Molecular docking studies have been employed to explore the potential interactions between N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide and various biological targets. These simulations have provided valuable insights into how different functional groups within the molecule may engage with protein or nucleic acid receptors. Such information is crucial for guiding experimental efforts and optimizing lead compounds towards more effective therapeutic agents.

The development of new pharmaceuticals is often hampered by issues related to solubility and bioavailability. The complex structure of N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-yl)methylacetamide may pose challenges in these areas; however, strategies such as prodrug design or formulation optimization can mitigate these concerns. By modifying certain aspects of the molecule or incorporating it into specialized delivery systems, researchers can enhance its pharmacokinetic properties without compromising its biological activity.

The future prospects for N-(4-chloro-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-ylmethylacetamide are promising given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will remain at the forefront of drug discovery efforts. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these promising leads into viable therapeutic options for patients worldwide.